Cas no 2137810-34-3 (2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde)

• Product Name: 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde
• CAS No: 2137810-34-3
• MF: C₁₆H₂₀FNO
• MW: 261.3345079422
• CID: 6218739
• PubChem ID: 165486006
• Update Time: 2025-06-09

2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde
• EN300-1124761
• 2137810-34-3
• 2-[4-(dimethylamino)-4-methylcyclohex-1-en-1-yl]-3-fluorobenzaldehyde

• Inchi： 1S/C16H20FNO/c1-16(18(2)3)9-7-12(8-10-16)15-13(11-19)5-4-6-14(15)17/h4-7,11H,8-10H2,1-3H3
• InChI Key： UWMLWHUHZRBBCZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1C1=CCC(C)(CC1)N(C)C

Computed Properties

• Exact Mass: 261.15289242g/mol
• Monoisotopic Mass: 261.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde

Chemical Profile of 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde (CAS No. 2137810-34-3)

2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde, identified by its CAS number 2137810-34-3, is a complex organic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused cyclohexenone core with a fluorobenzaldehyde moiety and a dimethylamino substituent, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde consists of a cyclohexenone ring substituted at the 4-position with a methyl group, further modified at the 1-position by an N,N-dimethylamino group. The benzaldehyde component is positioned at the 3-position of the cyclohexenone, with a fluorine atom attached to the para position of the benzene ring. This arrangement creates a molecule with multiple reactive sites, making it amenable to various chemical transformations and functionalization strategies.

The presence of the dimethylamino group enhances the electrophilicity of the aldehyde functionality, facilitating its participation in condensation reactions such as Schiff base formation. Additionally, the fluorobenzaldehyde moiety introduces electronic and steric effects that can influence molecular interactions, making it particularly useful in designing molecules with specific binding affinities. The cyclohexenone core provides rigidity and conformational stability, which is often desirable in drug-like molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. The fluoro substituent in 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde contributes to these properties by increasing the compound's metabolic resistance and improving its bioavailability. This feature has been exploited in various therapeutic areas, including oncology and anti-inflammatory treatments.

In the realm of bioorganic synthesis, this compound serves as a versatile building block for constructing more complex scaffolds. The aldehyde group can be readily converted into imines, hydrazones, or enol ethers through condensation reactions with primary amines or hydrazines. These derivatives can then be further functionalized to produce novel heterocyclic structures with potential biological activity. For instance, imines derived from this compound have been explored as precursors to tetrazole-containing molecules, which exhibit interesting pharmacological properties.

The dimethylamino group not only enhances reactivity but also contributes to solubility and pharmacokinetic profiles. In drug development, such groups are often incorporated to improve oral bioavailability by increasing water solubility while maintaining lipophilicity. This balance is crucial for achieving optimal therapeutic efficacy. Additionally, the methyl substituent at the 4-position of the cyclohexenone ring influences steric hindrance around the reactive sites, potentially affecting how the molecule interacts with biological targets.

Recent studies have demonstrated the utility of 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde in designing kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently targeted in cancer therapy. By modifying the structure of this compound to enhance binding affinity for specific kinase domains, researchers have developed promising candidates for clinical trials. The combination of electronic effects from the fluorobenzaldehyde moiety and steric bulk from the cyclohexenone ring allows for precise tuning of interaction profiles.

The role of fluorine atoms in modulating pharmacological properties has been extensively studied. In particular, C-F bonds contribute to metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly valuable in drug development where prolonged half-life can lead to improved patient compliance and reduced dosing frequency. The fluoro substituent in 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde exemplifies this principle by enhancing both chemical stability and biological activity.

Furthermore, computational studies have been employed to understand how structural modifications influence molecular behavior. Molecular modeling techniques have shown that subtle changes around the dimethylamino-cyclohexenone-fluorobenzaldehyde core can significantly impact binding affinity and selectivity for biological targets. These insights have guided synthetic strategies aimed at optimizing lead compounds for drug development.

The versatility of 2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde extends beyond its applications in pharmaceuticals; it also finds utility in agrochemical research as a precursor for developing novel pesticides and herbicides. The structural features that make it attractive for drug design—such as functional diversity and metabolic stability—can be leveraged to create compounds with enhanced efficacy against agricultural pests while minimizing environmental impact.

In conclusion,2-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-3-fluorobenzaldehyde (CAS No. 2137810-34-3) represents a structurally sophisticated molecule with broad applications across multiple scientific disciplines. Its unique combination of reactive sites and functional groups makes it an invaluable intermediate for synthetic chemists seeking to develop novel therapeutics or explore new biochemical pathways. As research continues to uncover new applications for fluorinated aromatic compounds,this molecule will undoubtedly remain at forefronts innovation both academia industry alike.